Cas no 1706431-29-9 (methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate)

• Product Name: methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate
• CAS No: 1706431-29-9
• MF: C₇H₁₃N₅O₂S
• MW: 231.275418996811
• MDL: MFCD28126730
• CID: 5580288
• PubChem ID: 86263218
• Update Time: 2025-06-25

methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate
• Butanoic acid, 2-amino-3-[(1-methyl-1H-tetrazol-5-yl)thio]-, methyl ester

• MDL： MFCD28126730
• Inchi： 1S/C7H13N5O2S/c1-4(5(8)6(13)14-3)15-7-9-10-11-12(7)2/h4-5H,8H2,1-3H3
• InChI Key： TUAJYIWYXGOCOX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C(SC1N(C)N=NN=1)C

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 383.3±52.0 °C(Predicted)
• pka: 5.22±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate

Comprehensive Overview of Methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate (CAS No. 1706431-29-9)

Methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate (CAS No. 1706431-29-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tetrazole-thioether moiety, is increasingly being explored for its potential applications in drug development and biochemical studies. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate has surged, driven by their relevance in designing bioactive molecules. Researchers are particularly interested in its potential role as a building block for peptide mimetics and enzyme inhibitors. The compound's CAS No. 1706431-29-9 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons for the compound's popularity is its structural novelty. The 1-methyl-1H-tetrazol-5-yl group, coupled with a thioether linkage, offers unique electronic and steric properties that can influence molecular interactions. This makes methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate a valuable candidate for drug discovery projects targeting GPCRs (G-protein-coupled receptors) and kinases. Its ester functionality also allows for further derivatization, enabling the creation of prodrugs or modified analogs with enhanced bioavailability.

From a synthetic perspective, the compound's CAS No. 1706431-29-9 is often associated with green chemistry initiatives. Researchers are exploring eco-friendly methods to synthesize such tetrazole-containing compounds, minimizing the use of hazardous reagents. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a hot topic in both academic and industrial circles. The compound's methyl ester group is particularly advantageous for prodrug design, as it can be hydrolyzed in vivo to release the active moiety.

Another area of interest is the compound's potential in agricultural chemistry. While its primary applications lie in human health, derivatives of methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate are being investigated for their pesticidal and herbicidal properties. The tetrazole ring, known for its metabolic stability, could contribute to the development of next-generation agrochemicals with improved environmental profiles.

In summary, methyl 2-amino-3-((1-methyl-1H-tetrazol-5-yl)thio)butanoate (CAS No. 1706431-29-9) represents a fascinating intersection of medicinal chemistry, drug design, and sustainable synthesis. Its multifaceted applications and structural features make it a compound worth watching in the coming years, particularly as the pharmaceutical and agrochemical industries continue to evolve.